Cas no 57194-70-4 (2,9-Dioxa-14-azabicyclo[9.5.1]heptadec-11-ene-3,8,17-trione,4-ethylidene-7-hydroxy-6,7,14-trimethyl-, (1R,4E,6R,7R)-)

2,9-Dioxa-14-azabicyclo[9.5.1]heptadec-11-ene-3,8,17-trione,4-ethylidene-7-hydroxy-6,7,14-trimethyl-, (1R,4E,6R,7R)- structure
57194-70-4 structure
Product Name:2,9-Dioxa-14-azabicyclo[9.5.1]heptadec-11-ene-3,8,17-trione,4-ethylidene-7-hydroxy-6,7,14-trimethyl-, (1R,4E,6R,7R)-
CAS No:57194-70-4
MF:C19H27NO6
MW:365.420786142349
CID:380086
PubChem ID:6442498
Update Time:2025-04-19

2,9-Dioxa-14-azabicyclo[9.5.1]heptadec-11-ene-3,8,17-trione,4-ethylidene-7-hydroxy-6,7,14-trimethyl-, (1R,4E,6R,7R)- Chemical and Physical Properties

Names and Identifiers

    • 2,9-Dioxa-14-azabicyclo[9.5.1]heptadec-11-ene-3,8,17-trione,4-ethylidene-7-hydroxy-6,7,14-trimethyl-, (1R,4E,6R,7R)-
    • (1R,4E,6R,7R,11Z)-4-ethylidene-7-hydroxy-6,7,14-trimethyl-2,9-dioxa-14-azabicyclo[9.5.1]heptadec-11-ene-3,8,17-trione
    • NEOSENKIRKINE
    • 57194-70-4
    • 2318-18-5
    • AKOS040734721
    • 4,8-Secosenecionan-8,11,16-trione, 12-hydroxy-4-methyl-, (15E)-
    • CHEMBL469650
    • DTXSID201317519
    • Senkirkine; Renardin
    • Renardine
    • Senkirkine
    • Inchi: 1S/C19H27NO6/c1-5-13-10-12(2)19(3,24)18(23)25-11-14-6-8-20(4)9-7-15(16(14)21)26-17(13)22/h5-6,12,15,24H,7-11H2,1-4H3/b13-5+,14-6-/t12-,15-,19-/m1/s1
    • InChI Key: HPDHKHMHQGCNPE-HKZJLVJOSA-N
    • SMILES: O[C@]1(C(=O)OCC2=CCN(C)CC[C@H](C2=O)OC(/C(=C/C)/C[C@H]1C)=O)C |t:6|

Computed Properties

  • Exact Mass: 365.18383758g/mol
  • Monoisotopic Mass: 365.18383758g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 0
  • Complexity: 652
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 93.1Ų

Experimental Properties

  • Color/Form: Cryst.
  • LogP: log Kow = -0.27 @ 25 °C /Estimated/
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